Cas no 1537462-12-6 (1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol
• CAS No: 1537462-12-6
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5964817
• PubChem ID: 79700899
• Update Time: 2025-05-20

1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol
• AKOS018258113
• 1537462-12-6
• EN300-1966232

• Inchi： 1S/C10H14ClNO2/c1-10(13,6-12)7-3-4-8(11)9(5-7)14-2/h3-5,13H,6,12H2,1-2H3
• InChI Key： YQIHTDGXDGHXIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(C)(CN)O

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol

Introduction to 1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol (CAS No. 1537462-12-6)

1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol, identified by its CAS number 1537462-12-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework with an amino group and a chloro-methoxy-substituted aromatic ring, has garnered attention due to its potential applications in drug discovery and molecular medicine. The compound's stereochemistry and electronic properties make it a valuable scaffold for designing novel therapeutic agents targeting various biological pathways.

The chemical structure of 1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol consists of a propanol backbone substituted with a phenyl ring at the second carbon position. The phenyl ring is further functionalized with a chloro group at the 4-position and a methoxy group at the 3-position, creating a biphenolic moiety. This arrangement imparts distinct electronic and steric properties, influencing its reactivity and interactions with biological targets. The presence of both an amino group and hydroxyl groups makes it a versatile intermediate for further derivatization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of aromatic substitution patterns and amino functionalities has been widely studied for their role in modulating enzyme activity and receptor binding. For instance, derivatives of biphenolic compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The chloro and methoxy substituents in 1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol are particularly noteworthy, as they can enhance binding affinity through π-stacking interactions and hydrogen bonding.

One of the most compelling aspects of 1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol is its potential as a building block for drug development. Researchers have leveraged its structural features to design molecules that interact with specific protein targets. For example, studies have demonstrated that analogs of this compound can inhibit tyrosine kinases, which are overexpressed in many cancers. The amino group provides a site for covalent bond formation, while the hydroxyl group can participate in hydrogen bonding, allowing for precise tuning of molecular recognition.

The synthesis of 1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol involves multi-step organic transformations, typically starting from readily available aromatic precursors. One common synthetic route involves the Friedel-Crafts alkylation followed by nucleophilic substitution to introduce the chloro and methoxy groups. Subsequent reduction or oxidation steps can be employed to achieve the desired functionalization at the propanol moiety. Advanced techniques such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions may also be utilized to enhance yield and purity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol. Molecular modeling studies have been instrumental in predicting binding affinities and optimizing lead structures before experimental synthesis. These computational approaches leverage quantum mechanical methods to simulate molecular interactions, providing insights into how structural modifications can improve pharmacological activity. Such simulations are particularly valuable for identifying potential off-target effects and optimizing drug-like properties.

The role of 1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol in medicinal chemistry extends beyond its use as an intermediate. It has also been explored as a probe molecule to study enzyme mechanisms and develop new inhibitors. For example, its derivatives have been used to investigate the catalytic activity of cytochrome P450 enzymes, which play crucial roles in drug metabolism. By understanding how these compounds interact with biological targets, researchers can design more effective drugs with improved efficacy and reduced side effects.

In conclusion, 1-amino-2-(4-chloro-3-methoxyphenyl)propan-2-ol (CAS No. 1537462-12-6) represents a promising candidate in pharmaceutical research due to its unique structural features and potential applications in drug development. Its synthesis involves well-established organic chemistry techniques, while its pharmacological properties make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will remain at the forefront of medicinal chemistry innovation.